Cas no 6553-64-6 (6,6-dimethylcyclohex-2-en-1-one)
6553-64-6 structure
Product Name:6,6-dimethylcyclohex-2-en-1-one
CAS No:6553-64-6
MF:C8H12O
MW:124.180282592773
MDL:MFCD09867957
CID:1689534
PubChem ID:11788302
Update Time:2025-04-21
6,6-dimethylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 6,6-dimethylcyclohex-2-en-1-one
- 2-cyclohexen-1-one, 6,6-dimethyl-
- LogP
- 6,6-Dimethyl-2-cyclohexen-1-one
- DTXSID801304112
- MFCD09867957
- SY262049
- 6,6-Dimethyl-2-cyclohexenone
- 6553-64-6
- 6,6-dimethyl-cyclohex-2-en-1-one
- AC9363
- AKOS024437018
- SCHEMBL7881717
- CS-0242735
- EN300-254458
- 6,6-dimethylcyclohex-2-enone
- KEYIROCHSRBPLS-UHFFFAOYSA-N
-
- MDL： MFCD09867957
- Inchi： 1S/C8H12O/c1-8(2)6-4-3-5-7(8)9/h3,5H,4,6H2,1-2H3
- InChI Key： KEYIROCHSRBPLS-UHFFFAOYSA-N
- SMILES： O=C1C=CCCC1(C)C
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
6,6-dimethylcyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779896-1g |
6,6-Dimethyl-2-cyclohexenone |
6553-64-6 | 95% | 1g |
$1090 | 2023-09-01 | |
| Enamine | EN300-254458-0.05g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.05g |
$241.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.1g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.1g |
$359.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.25g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.5g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.5g |
$808.0 | 2024-06-19 | |
| Enamine | EN300-254458-1.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 1.0g |
$1036.0 | 2024-06-19 | |
| Enamine | EN300-254458-2.5g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 2.5g |
$2177.0 | 2024-06-19 | |
| Enamine | EN300-254458-5.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 5.0g |
$4302.0 | 2024-06-19 | |
| Enamine | EN300-254458-10.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 10.0g |
$8395.0 | 2024-06-19 | |
| Enamine | EN300-254458-1g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 1g |
$1036.0 | 2023-09-14 |
6,6-dimethylcyclohex-2-en-1-one Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
6553-64-6 (6,6-dimethylcyclohex-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
